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This guide provides researchers, scientists, and drug development professionals with practical

troubleshooting advice for identifying and mitigating rolling shutter artifacts in high-speed

imaging experiments.

Frequently Asked Questions (FAQs)
Q1: What is a rolling shutter and how does it cause artifacts?

A rolling shutter is a method of image capture in which the entire frame is not recorded at the

same instant.[1] Instead, the sensor is exposed and read out line by line, typically from top to

bottom.[2][3][4][5][6] This sequential readout means there is a small time delay between the

capture of the first and last lines of the frame.[2][7] If the subject or the camera moves during

this readout period, various distortions known as rolling shutter artifacts can appear in the

image.[1][3][8]

Q2: What are the common types of rolling shutter artifacts I might see in my experimental data?

Common artifacts include:

Skew: Vertical lines appear tilted or slanted when the camera or subject moves horizontally.

[1][9]

Wobble (or Jello Effect): The image appears to wobble or distort, similar to gelatin, often

caused by camera vibrations.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b073817?utm_src=pdf-interest
https://www.photonics.com/Dictionary/rolling-shutter-artifacts/d8219
https://www.teledynevisionsolutions.com/learn/learning-center/imaging-fundamentals/rolling-vs-global-shutter/
https://beverlyboy.com/filmmaking/how-avoid-rolling-shutter-artifacts/
https://andor.oxinst.com/learning/view/article/rolling-and-global-shutter
https://va-imaging.com/blogs/machine-vision-knowledge-center/faq-rolling-vs-global-shutter
https://www.tucsen.com/learning/how-rollingscan-works-and-how-to-use-it/
https://www.teledynevisionsolutions.com/learn/learning-center/imaging-fundamentals/rolling-vs-global-shutter/
https://www.sinoseen.com/rolling-shutter-vs-global-shutter
https://www.photonics.com/Dictionary/rolling-shutter-artifacts/d8219
https://beverlyboy.com/filmmaking/how-avoid-rolling-shutter-artifacts/
https://www.e-consystems.com/blog/camera/technology/differences-between-rolling-shutter-artifacts-and-motion-blur/
https://www.photonics.com/Dictionary/rolling-shutter-artifacts/d8219
https://www.aiusbcam.com/news/741678905580548181.html
https://www.photonics.com/Dictionary/rolling-shutter-artifacts/d8219
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Partial Exposure: When using a fast light source like a flash or a pulsed laser, only a portion

of the frame may be illuminated, resulting in bright bands.[1] This happens because the flash

duration is shorter than the sensor's full readout time.

Motion Distortion: Fast-moving objects can appear stretched, bent, or otherwise unnaturally

distorted.[1][4]

Q3: When should I be most concerned about rolling shutter artifacts impacting my research?

You should be particularly cautious in the following scenarios:

High-Speed Imaging: When capturing rapidly moving subjects, such as in fluid dynamics,

particle tracking, or live-cell imaging of fast cellular processes.[3][4]

Microscopy with Vibration: If your imaging setup is prone to vibrations, the "jello effect" can

degrade image quality.

Pulsed Illumination: When using techniques like fluorescence microscopy with pulsed lasers

or LEDs, synchronization is critical to avoid partial illumination of the frame.[10][11]

Rapid Panning or Scanning: If your experimental protocol involves fast movement of the

camera or the sample stage.[3]

Q4: What is the difference between a rolling shutter and a global shutter?

The primary difference lies in how the image is captured. A global shutter exposes all pixels on

the sensor simultaneously, capturing the entire frame at the same instant.[2][4][12] This

eliminates the time delay inherent in rolling shutters and thus prevents motion-based

distortions.[4][8] In contrast, a rolling shutter exposes and reads out the sensor line by line.[4]

[5] While most modern CMOS sensors use a rolling shutter for benefits like lower noise and

higher speeds, global shutter sensors are preferred for high-speed motion applications where

image fidelity is critical.[4][7][12]

Understanding the Rolling Shutter Mechanism
The following diagram illustrates the sequential readout process of a rolling shutter sensor,

which leads to artifacts when imaging a moving object.
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Caption: Rolling shutter mechanism causing image skew.

Troubleshooting Guides
Issue 1: Skew and Wobble in Fast-Moving Samples

This is often seen when tracking fast biological processes or in fluid dynamics experiments.

Solution Methodology Pros Cons

Increase Shutter

Speed

Set the camera's

shutter speed to be

significantly faster. For

example, if you see

artifacts at 1/125s, try

increasing it to 1/250s

or 1/500s.[13][14]

Simple to implement

through camera

settings. Reduces the

time delay between

the first and last row

readout.[13]

Requires more light.

[8] Can lead to

underexposed images

if lighting is not

adequate.

Increase Frame Rate

Doubling the frame

rate (e.g., from 30 fps

to 60 fps) can reduce

the visibility of artifacts

by speeding up the

sensor scan.[13]

Effective for video

capture, makes

motion appear

smoother.

Generates larger data

files. May require a

camera with higher

performance

capabilities.

Use a Global Shutter

Camera

If available, switch to

a camera with a global

shutter sensor.

Completely eliminates

rolling shutter

artifacts.[8][15]

Provides the most

accurate

representation of high-

speed events.

Generally more

expensive and may

have lower light

sensitivity or higher

noise compared to

rolling shutter

counterparts.[5][12]

Stabilize the Camera

Use a tripod, optical

table, or other

stabilization

equipment to minimize

camera movement

and vibrations.[13][16]

Reduces the "jello

effect" caused by

camera shake.[16]

Does not correct for

artifacts caused by

fast-moving subjects.
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Issue 2: Banding or Partial Illumination with Pulsed Light Sources

This is a common problem in applications like fluorescence microscopy, optogenetics, or when

using strobes.

Solution Methodology Pros Cons

Synchronize Light

Source

Use the camera's

trigger output (often a

TTL signal) to pulse

the LED or laser. The

light should only be

active when all rows

of the sensor are

simultaneously

exposing.[10][11]

The most effective

method to eliminate

illumination artifacts.

Can also reduce

phototoxicity by

limiting light exposure.

[11]

Requires a light

source with fast

modulation

capabilities and

proper hardware

synchronization.[11]

[17]

Use a Continuous

Light Source

If synchronization is

not possible, switch to

a stable, continuous

light source.

Simple to implement

and avoids timing-

related artifacts.

May increase

phototoxicity and

photobleaching in

sensitive samples. Not

suitable for all

experimental designs.

Adjust Exposure Time

In some sCMOS

cameras, a "pseudo-

global shutter" or

"virtual global shutter"

mode can be used.

This involves

modulating the light

source to be on only

during the period

when all rows are

exposing.[11]

Can simulate a global

shutter exposure with

a rolling shutter

sensor.

Reduces the duty

cycle of light

collection,

necessitating a much

brighter light source.

[4][11]
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Experimental Protocol: Synchronizing a Pulsed LED
with a Rolling Shutter Camera
This protocol outlines the steps to mitigate partial exposure artifacts by synchronizing an LED

illuminator with a camera's exposure output.

Objective: To ensure the LED is only active during the frame's "global exposure" phase, where

all sensor lines are simultaneously ready to capture light.

Materials:

High-speed camera with a rolling shutter sensor and a TTL "Expose Out" or "Fire" signal.

LED illuminator with a high-speed TTL trigger input.

BNC cable to connect the camera to the LED driver.

Oscilloscope (for verification).

Methodology:

Hardware Connection: Connect the camera's "Expose Out" TTL port to the "External Trigger"

TTL input on the LED illuminator's driver using a BNC cable.

Camera Configuration:

Set the camera to its external trigger or "expose out" mode.

Consult your camera's manual to understand its timing diagram. Identify the signal that

indicates when all rows are simultaneously active. Many scientific cameras have a specific

output mode for this purpose.

LED Driver Configuration: Set the LED driver to be triggered by an external TTL signal.

Ensure the polarity (rising or falling edge) matches the camera's output signal.

Verification (Optional but Recommended):
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Connect both the camera's expose-out signal and the LED's actual light output (measured

with a photodiode) to an oscilloscope.

Trigger the oscilloscope with the camera's signal.

Verify that the LED pulse occurs entirely within the duration of the camera's global

exposure window.

Image Acquisition:

Begin acquiring images. The LED will now flash in precise synchronization with each

frame capture.

Because the light is only on when the entire sensor is ready, this method effectively

mimics a global shutter exposure, preventing illumination banding.[10][11]

Troubleshooting Workflow
If you encounter artifacts, follow this logical workflow to diagnose and resolve the issue.

Caption: A logical workflow for troubleshooting rolling shutter artifacts.

Post-Processing and Software Correction
Q5: Can I fix rolling shutter artifacts with software after my experiment?

Yes, several software packages offer tools to correct for rolling shutter distortion.[9][13]

Programs like Adobe Premiere Pro and Final Cut Pro have built-in rolling shutter repair effects.

[9][13] These tools analyze the footage for motion and attempt to warp the image to correct for

skew and wobble.[9]

However, it's important to note:

Correction is not perfect: Software correction can sometimes introduce its own subtle

artifacts.

Prevention is better: The most accurate data will always come from minimizing artifacts

during acquisition.[3]
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Not all artifacts are correctable: Severe artifacts, especially partial exposure from

unsynchronized lights, are very difficult or impossible to fix in post-processing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Troubleshooting Rolling
Shutter Artifacts in High-Speed Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073817#troubleshooting-rolling-shutter-artifacts-in-
high-speed-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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